
Merbromin: A Technical Overview of its
Chemical Properties and Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Merbromin

CAS No.: 15015-80-2

Cat. No.: B10753784

Get Quote

Merbromin, commercially known as Mercurochrome, is an organomercuric disodium salt

compound that was historically used as a topical antiseptic for minor cuts and scrapes.[1] Its

distinct carmine-red color made it easily identifiable when applied.[2] While its use has declined

in many Western countries due to its mercury content, it remains a subject of interest for

researchers studying organometallic compounds and antiseptic agents.[1] This technical guide

provides an in-depth look at the chemical properties, synthesis, and mechanism of action of

merbromin.

Chemical Properties of Merbromin
Merbromin is an iridescent green crystalline compound.[3] The following table summarizes its

key chemical and physical properties.
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Property Value

IUPAC Name

disodium;[2,7-dibromo-9-(2-

carboxylatophenyl)-3-oxido-6-oxoxanthen-4-

yl]mercury;hydrate[4]

CAS Number 129-16-8[5][6][7]

Molecular Formula C₂₀H₈Br₂HgNa₂O₆[2][5][6]

Molecular Weight 750.66 g/mol [6]

Appearance Iridescent green crystalline solid[3]

Melting Point ≥300 °C[8][9]

Solubility

- Water: Freely soluble[2], 20 mg/mL at 25 °C[4],

≥ 50 mg/mL[8] - Ethanol: Practically insoluble[2]

[3], 10 mg/mL at 25 °C[4] - Acetone: Practically

insoluble[2][3] - Chloroform: Practically

insoluble[2][3] - Ether: Practically insoluble[2][3]

- DMSO: 6.67 mg/mL[8] - Ethylene glycol

monomethyl ether: 9 mg/mL[4]

pH 8.5 - 9.0 (0.5% aqueous solution)[3][8]

Synthesis of Merbromin
The synthesis of merbromin can be achieved through two primary methods. Both pathways

utilize dibromofluorescein as a key precursor.

Method 1: Reaction of Dibromofluorescein with Mercuric Acetate and Sodium Hydroxide

This is the traditional and most cited method for synthesizing merbromin.[1][4]

Experimental Protocol:

A detailed manufacturing process involves the following steps[9][10]:

Dissolution of Dibromofluorescein: Dissolve 49 g of 2,7-dibromofluorescein in a solution of 8

g of sodium hydroxide in 50 ml of water. Dilute the resulting solution to 200 ml.
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Precipitation: Add 12.5 ml of glacial acetic acid to the solution while stirring. A homogeneous,

pasty precipitate will form with vigorous stirring.

Preparation of Mercuric Acetate Solution: Prepare a solution of approximately 22.5 g of

mercuric oxide in 25 ml of glacial acetic acid and 50 ml of water. Once dissolved, dilute this

solution to 100 ml and filter.

Reaction: Add the filtered mercuric acetate solution to the suspended precipitate from step 2.

Dilute the entire mixture to about 500 ml.

Method 2: Direct Action of Mercuric Acetate on Sodium Dibromofluorescein

An alternative synthesis route involves the direct reaction of mercuric acetate with the sodium

salt of dibromofluorescein.[1][4]

Experimental Protocol:

While a detailed, distinct protocol for this specific method is less commonly cited, it is

understood to be a variation of the primary method, where the sodium salt of

dibromofluorescein is prepared first and then reacted with mercuric acetate.

The following diagram illustrates the general synthesis pathway for merbromin.

Dibromofluorescein

MerbrominMercuric Acetate

Sodium Hydroxide
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Caption: Synthesis of Merbromin from its primary reactants.
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Mechanism of Action
Merbromin's antiseptic properties are primarily attributed to the presence of mercury.[11] The

mechanism involves the disruption of microbial cellular processes.

Release of Mercury Ions: When applied to a wound, merbromin releases mercury ions.[12]

Enzyme Inactivation: These mercury ions have a high affinity for and bind to the thiol groups

(-SH) in proteins and enzymes within microbial cells.[11]

Disruption of Metabolism: This binding leads to the inactivation of essential enzymes,

thereby disrupting the microorganism's metabolism and replication, which ultimately prevents

their growth and proliferation.[11][12]

The bromine atoms in the molecule are also thought to contribute to the overall antimicrobial

activity.[11][13]

The following diagram illustrates the proposed mechanism of action for merbromin.

Merbromin Application

Microbial Cell

Merbromin

Cell Wall Penetration

releases Mercury Ions

Essential Enzymes (with Thiol groups)

Mercury Ions bind to Thiol Groups

Inactivated Enzymes

Metabolic Pathways

Inhibition of Growth and Proliferation

Replication

disrupts disrupts

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#merbromin-a-technical-overview-of-its-chemical-properties-and-synthesis
https://synapse.patsnap.com/article/what-is-the-mechanism-of-mercurochrome
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#merbromin-a-technical-overview-of-its-chemical-properties-and-synthesis
https://synapse.patsnap.com/article/what-is-mercurochrome-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-mercurochrome
https://synapse.patsnap.com/article/what-is-the-mechanism-of-mercurochrome
https://synapse.patsnap.com/article/what-is-mercurochrome-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-mercurochrome
https://www.vedantu.com/biology/merbromin
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#merbromin-a-technical-overview-of-its-chemical-properties-and-synthesis
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body-img#merbromin-a-technical-overview-of-its-chemical-properties-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Mechanism of merbromin's antimicrobial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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